Methyl 4-Azido-4,6-dideoxy-2-O-methyl-3-O-benzyl-alpha-D-glucopyranoside

• IUPAC Name: (2S,5R)-5-azido-2,3-dimethoxy-6-methyl-4-phenylmethoxyoxane
• InChI: InChI=1S/C15H21N3O4/c1-10-12(17-18-16)13(14(19-2)15(20-3)22-10)21-9-11-7-5-4-6-8-11/h4-8,10,12-15H,9H2,1-3H3/t10?,12-,13?,14?,15+/m1/s1
• InChI Key: NYGOWLVAGJFTAB-KWYAVZEISA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC)OC)OCC2=CC=CC=C2)N=[N+]=[N-]
• Isomeric SMILES: CC1[C@H](C(C([C@H](O1)OC)OC)OCC2=CC=CC=C2)N=[N+]=[N-]
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol

Description

“Methyl 4-Azido-4,6-dideoxy-2-O-methyl-3-O-benzyl-alpha-D-glucopyranoside” is a valuable compound in biomedicine utilized for various purposes. This product plays a significant role in synthesizing antiviral drugs like nucleoside analogues due to its azido and methyl functionalities.

Synthesis Analysis

A strategy for the synthesis of Brucella O-antigenic determinants containing 2-linked 4,6-dideoxy-4-formamido-alpha-D-mannopyranosyl residues is described. A high-yield synthesis of methyl 4-azido-4,6-dideoxy-alpha-D-mannopyranoside from D-mannose on the 10-20-g scale provided the key intermediate. Regioselective acetylation of 7 gave the 2-acetate 8, which, on treatment with benzyl trichloroacetimidate, provided methyl 2-O-acetyl-4-azido-3-O-benzyl-4,6-dideoxy-alpha-D-mannopyranoside. This compound served as a common precursor to the glycosyl donor 12 and acceptor 10 molecules.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include regioselective acetylation and treatment with benzyl trichloroacetimidate. Silver trifluoromethanesulphonate-promoted glycosylation of 10 by 12 gave a disaccharide derivative.

Scientific Research Applications

Synthesis and Chemical Properties

Methyl 4-Azido-4,6-dideoxy-2-O-methyl-3-O-benzyl-alpha-D-glucopyranoside is primarily involved in the synthesis of complex carbohydrates and derivatives. For instance, it has been used in attempts to prepare derivatives like methyl 4-azido-3,4,6-trideoxy-3-fluoro-alpha-D-mannopyranoside via fluorination processes (Poirot et al., 2001). The compound has also been implicated in novel methods for regioselective deoxygenation, enabling the synthesis of various dideoxypyranoses and their azido analogs, showcasing its versatility in carbohydrate chemistry (Chang et al., 2001).

Ligand Synthesis and Metal Complexes

The compound has been utilized in synthesizing ligands for metal complexes. For instance, it has contributed to the synthesis of diaminohexopyranosides used as ligands in metal complexes, which were later investigated for their antitumor activities, indicating its potential in medicinal chemistry (Böge et al., 2015).

Biomedical Research and Vaccine Development

In the realm of biomedical research, derivatives of this compound have been instrumental in synthesizing key structures for vaccine development. For example, it has been used in the synthesis of disaccharides related to the O-antigenic polysaccharide of Vibrio cholerae, showcasing its importance in developing medical countermeasures (Mazumder et al., 2012).

Glycoconjugate Synthesis

Furthermore, the compound plays a role in the synthesis of glycoconjugates. It has been used in the development of protective groups for glycoconjugate synthesis, indicating its utility in synthetic carbohydrate chemistry and drug development (Kumagai et al., 2001).